N-[(2-fluorophenyl)methyl]cyclohexanamine hydrochloride
CAS No.: 1423025-57-3
Cat. No.: VC3084172
Molecular Formula: C13H19ClFN
Molecular Weight: 243.75 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1423025-57-3 |
|---|---|
| Molecular Formula | C13H19ClFN |
| Molecular Weight | 243.75 g/mol |
| IUPAC Name | N-[(2-fluorophenyl)methyl]cyclohexanamine;hydrochloride |
| Standard InChI | InChI=1S/C13H18FN.ClH/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12;/h4-6,9,12,15H,1-3,7-8,10H2;1H |
| Standard InChI Key | BOXSGDGTTRJRSO-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)NCC2=CC=CC=C2F.Cl |
| Canonical SMILES | C1CCC(CC1)NCC2=CC=CC=C2F.Cl |
Introduction
N-[(2-fluorophenyl)methyl]cyclohexanamine hydrochloride is a chemical compound derived from N-[(2-fluorophenyl)methyl]cyclohexanamine, which is a secondary amine containing a fluorophenyl group. This compound is of interest in organic chemistry due to its potential applications in various fields, including pharmaceuticals and life sciences. The hydrochloride form is often used to enhance stability and solubility in aqueous solutions.
Synthesis and Reactions
The synthesis of N-[(2-fluorophenyl)methyl]cyclohexanamine, the base compound, typically involves deaminative coupling reactions or Mannich reactions. These methods are common in organic synthesis and can be facilitated by catalysts such as ruthenium in the presence of suitable ligands.
Potential Applications
While specific applications of N-[(2-fluorophenyl)methyl]cyclohexanamine hydrochloride are not widely documented, compounds with similar structures often find use in pharmaceutical research due to their potential interactions with biological targets. The presence of a fluorophenyl group can influence the compound's pharmacokinetic properties, such as lipophilicity and metabolic stability.
Safety and Handling
Safety data for N-[(2-fluorophenyl)methyl]cyclohexanamine hydrochloride is currently limited. It is advisable to handle this compound with caution and consult a Safety Data Sheet (SDS) for detailed safety information.
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